Cas no 67914-99-2 (ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate)

• Product name: ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 67914-99-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.29362
• CID: 1723237
• PubChem ID: 2430972

ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
• 1-piperazinecarboxylic acid, 4-(4-hydroxyphenyl)-, ethyl ester
• 4-(4-hydroxy-phenyl)-piperazine-1-carboxylic acid ethyl ester
• 1-Acetyl-4-(4-hydroxyphenyl)piperazine side chain of Ketoconazole
• HMS1410A03
• Z31729129
• 67914-99-2
• SR-01000042937
• KHOWEYYVJZGGIU-UHFFFAOYSA-N
• SMR000150207
• AKOS008929766
• MLS000570188
• Enamine_005635
• SR-01000042937-1
• SCHEMBL5542809
• ethyl 4-(4-hydroxyphenyl)-1-piperazinecarboxylate
• CHEMBL1569952
• IDI1_007870
• AC1M6VK2
• DTXSID601231004
• HMS2334N11
• DS-017315

• Inchi： InChI=1S/C13H18N2O3/c1-2-18-13(17)15-9-7-14(8-10-15)11-3-5-12(16)6-4-11/h3-6,16H,2,7-10H2,1H3
• InChI Key： KHOWEYYVJZGGIU-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CCN(CC1)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (14 g/l) (25 º C),